Myelopeptide-2 (MP-2)

• Molecular Formula: C41H57N7O8
• Molecular Weight: 775.93

Researchers modeling T-cell suppression by leukemia-derived factors or measles virus face limited options for selectively restoring IL-2 synthesis without off-target IL-1 pathway interference. Myelopeptide-2 (MP-2), a hexapeptide (Leu-Val-Val-Tyr-Pro-Trp) identical to hemoglobin β-chain residues 31-36, directly addresses this gap. • Selectively stimulates IL-2 production and IL-2R expression; no IL-1 pathway cross-reactivity. • Dose-dependently reverses HL-60 conditioned medium-induced T-lymphocyte suppression and restores CD3/CD4 phenotype. • Validated in vivo antitumor reference compound (10 μg/kg, urethane-induced lung tumor model). Supplied as lyophilized powder, ≥95% HPLC, with consistent inter-batch activity for reproducible immuno-oncology and antiviral research.

Myelopeptide-2 (MP-2): Procurement-Grade Hexapeptide Immunomodulator for Antitumor and Antiviral Research

Myelopeptide-2 (MP-2), CAS 137833-31-9, is a hexapeptide with the amino acid sequence Leu-Val-Val-Tyr-Pro-Trp and a molecular weight of 775.93 Da (C₄₁H₅₇N₇O₈), originally isolated from the supernatant of porcine bone marrow cell culture [1]. It is a bioregulatory mediator of bone marrow origin and is identical to a conservative fragment (residues 31-36) of the β-chain of hemoglobin [2]. MP-2 functions as an immunocorrective peptide that restores mitogen responsiveness and interleukin-2 (IL-2)-dependent T-cell activation in models of tumor-induced or viral immunosuppression .

1 IL-2/IL-2R pathway activation studies

2 T-cell recovery research in tumor-immunosuppression models

3 Early T-cell activation / low IL-2R state investigation

• [1] Mikhailova AA, Belevskaya RG, Kalyuzhnaya M, Fonina LA, Liashenko VA, Petrov RV. Myelopeptide-2 recovers interleukin-2 synthesis and interleukin-2 receptor expression in human T lymphocytes depressed by tumor products or measles virus. J Immunother. 2006 May-Jun;29(3):306-12. doi:10.1097/01.cji.0000188366.84341.c3. PMID:16699373. View Source
• [2] Petrov RV, Mikhailova AA, Fonina LA. Bone marrow immunoregulatory peptides (myelopeptides): isolation, structure, and functional activity. Biopolymers. 1997;43(2):139-46. doi:10.1002/(SICI)1097-0282(1997)43:2<139::AID-BIP7>3.0.CO;2-W. PMID:9216250. View Source

Why Generic Myelopeptides Cannot Substitute for Myelopeptide-2 in Immuno-Oncology Procurement

The myelopeptide family comprises structurally and functionally distinct peptides with divergent mechanisms of action and target profiles. Although MP-1 (Phe-Leu-Gly-Phe-Pro-Thr) and MP-2 (Leu-Val-Val-Tyr-Pro-Trp) are both hexapeptides isolated from porcine bone marrow, they exhibit fundamentally different immunoregulatory activities [1]. MP-1 enhances antibody production and replaces IL-1 activity, whereas MP-2 selectively stimulates IL-2 production and T-cell proliferation without affecting IL-1 pathways [2]. Additionally, MP-2 possesses a unique recovery effect on tumor-suppressed T lymphocytes that MP-1 fails to exhibit in the same experimental systems [3]. These divergent functional profiles preclude generic substitution and necessitate compound-specific selection based on the intended immunological readout.

! MP-1 enhances antibody/IL-1 pathways and may not replicate MP-2\'s IL-2 stimulation profile

! Tumor-immunosuppression recovery reported for MP-2 may not transfer to MP-1; MP-1 showed no restorative effect in the same leukemia model

! IL-2-dependent T-cell proliferation and CD3/CD4 phenotype restoration are MP-2-specific; generic myelopeptide class assumptions may lead to functional mismatch

• [1] Petrov RV, Mikhailova AA, Fonina LA. Bone marrow immunoregulatory peptides (myelopeptides): isolation, structure, and functional activity. Biopolymers. 1997;43(2):139-46. doi:10.1002/(SICI)1097-0282(1997)43:2<139::AID-BIP7>3.0.CO;2-W. PMID:9216250. View Source
• [2] Svirshchevskaya EV, Belevskaya RG, Roslavtzeva TA, Sapozhnikov AM, Mikhailova AA. Influence of Myelopeptides on IL-1 and IL-2 Activities. Russ J Immunol. 1997 Apr 15;2(1):29-36. PMID:12687052. View Source
• [3] Strelkov LA, Mikhailova AA, Sapozhnikov AM, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996 May;50(3):143-7. doi:10.1016/0165-2478(96)02527-8. PMID:8803611. View Source

Myelopeptide-2 (MP-2) Quantitative Differentiation Evidence: Head-to-Head Comparative Data

Myelopeptide-2 Selectively Stimulates IL-2 Production and T-Cell Proliferation, Unlike MP-1

In a direct comparative study examining IL-1 and IL-2 activities, myelopeptide-2, but not myelopeptide-1, stimulated both the production of IL-2 by murine splenocytes and IL-2-dependent proliferation of the CTLL-2 cell line [1]. Conversely, MP-1 but not MP-2 replaced IL-1 activity in costimulation of thymocyte proliferation [1]. This mutually exclusive cytokine-modulatory profile establishes functional specificity beyond class-level assumptions.

IL-2 production selectivity

Head-to-head

MP-2: Stimulated IL-2 production
MP-1: No stimulation

Supports IL-2/IL-2R pathway selectivity

Murine splenocytes; CTLL-2 proliferation assay

Evidence Dimension	IL-2 production stimulation by murine splenocytes
Target Compound Data	Stimulated IL-2 production
Comparator Or Baseline	Myelopeptide-1 (MP-1): No stimulation of IL-2 production
Quantified Difference	Qualitative difference: MP-2 active; MP-1 inactive
Conditions	Murine splenocytes; IL-2-dependent CTLL-2 cell line proliferation assay

Why This Matters

Procurement for IL-2/IL-2R pathway research or T-cell activation studies requires MP-2 specifically, as MP-1 offers no activity in this axis.

• [1] Svirshchevskaya EV, Belevskaya RG, Roslavtzeva TA, Sapozhnikov AM, Mikhailova AA. Influence of Myelopeptides on IL-1 and IL-2 Activities. Russ J Immunol. 1997 Apr 15;2(1):29-36. PMID:12687052. View Source

Myelopeptide-2 Abolishes HL-60 Leukemia-Induced T-Cell Suppression in a Dose-Dependent Manner

MP-2 added to phytohemagglutinin (PHA)-stimulated T lymphocytes together with HL-60 conditioned medium abolished the suppression of T-lymphocyte proliferative response in a dose-dependent manner [1]. Critically, another bone marrow hexapeptide, MP-1 (Phe-Leu-Gly-Phe-Pro-Thr), did not display this action in the same experimental system [1]. MP-2 was effective when added after T-lymphocyte exposure to tumor products, indicating a recovery rather than merely protective effect [1].

HL-60 T-cell suppression recovery

Head-to-head

MP-2: Dose-dependent abolition of suppression
MP-1: No effect

Supports tumor-immunosuppression reversal study context

Human T lymphocytes + PHA + HL-60 conditioned medium

Evidence Dimension	Restoration of PHA-stimulated T-lymphocyte proliferation suppressed by HL-60 conditioned medium
Target Compound Data	Abolished suppression in dose-dependent manner
Comparator Or Baseline	Myelopeptide-1 (MP-1): No effect
Quantified Difference	Qualitative difference: MP-2 active; MP-1 inactive
Conditions	Human T lymphocytes + PHA + HL-60 conditioned medium; dose-response assessed

Why This Matters

Researchers studying tumor-induced immunosuppression or screening for T-cell recovery agents should prioritize MP-2 over MP-1, as MP-1 exhibits no restorative activity in this clinically relevant model.

• [1] Strelkov LA, Mikhailova AA, Sapozhnikov AM, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996 May;50(3):143-7. doi:10.1016/0165-2478(96)02527-8. PMID:8803611. View Source

Myelopeptide-2 Restores CD3 and CD4 T-Cell Surface Antigen Expression Altered by Tumor Products

Flow cytometry analysis demonstrated that HL-60 conditioned medium decreased the content of CD3- and CD4-positive cells and induced the appearance of T lymphocytes with reduced density of CD3 and CD4 antigens [1]. MP-2 treatment was able to restore the T-cell phenotype altered by HL-60 conditioned medium [1]. This phenotypic recovery is specific to MP-2; MP-1 did not display restorative activity in this experimental system [1].

CD3/CD4 phenotype restoration

Head-to-head

MP-2: Restored CD3/CD4 antigen density
HL-60 medium alone: Decreased CD3+/CD4+; MP-1: No effect

Supports T-cell surface marker recovery endpoint

Flow cytometry; human T lymphocytes

Evidence Dimension	Restoration of CD3 and CD4 antigen expression on T lymphocytes
Target Compound Data	Restored CD3 and CD4 antigen density
Comparator Or Baseline	HL-60 conditioned medium alone: decreased CD3+/CD4+ cell content and reduced antigen density; MP-1: No restorative effect
Quantified Difference	Qualitative difference: MP-2 restores phenotype; MP-1 does not
Conditions	Human T lymphocytes treated with HL-60 conditioned medium; flow cytometry analysis of CD3 and CD4 surface markers

Why This Matters

For studies requiring restoration of T-cell surface marker expression in immunosuppressed states, MP-2 provides a validated tool with demonstrated efficacy that MP-1 cannot substitute.

• [1] Strelkov LA, Mikhailova AA, Sapozhnikov AM, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996 May;50(3):143-7. doi:10.1016/0165-2478(96)02527-8. PMID:8803611. View Source

Myelopeptide-2 In Vivo: Dose-Dependent Tumor Growth Inhibition Correlates with Tumor Burden

In vivo studies demonstrate that MP-2 inhibits tumor growth more pronouncedly as the tumor size gets larger in tumor-bearing organisms [1]. At a dose of 10 μg/kg administered via injection for 20-50 weeks, MP-2 delays the appearance of urethane-induced tumors and decreases the number of spontaneous and urethane-induced lung tumors in mice [2]. This tumor-burden-correlated antitumor effect distinguishes MP-2 from MP-1, which enhances antibody production but does not exhibit comparable antitumor activity in tumor-bearing models [1].

In vivo tumor inhibition

Reported

10 μg/kg; 20–50 wk injection
Delayed urethane-induced tumors; decreased lung tumor number; effect correlated with tumor burden

Supports tumor-burden-correlated response review

Urethane mouse model; MP-1 lacked comparable effect

Evidence Dimension	In vivo tumor growth inhibition and tumor incidence reduction
Target Compound Data	10 μg/kg injection for 20-50 weeks: delayed tumor appearance; decreased spontaneous and urethane-induced lung tumor number; effect magnitude correlates positively with tumor size
Comparator Or Baseline	MP-1: Enhances antibody production; antitumor activity not observed in comparable tumor-bearing models
Quantified Difference	MP-2 effect increases with tumor burden; MP-1 does not exhibit this correlation
Conditions	Urethane-induced tumor mouse model; 10 μg/kg dose; 20-50 week treatment duration

Why This Matters

Procurement for in vivo antitumor efficacy studies should prioritize MP-2 over MP-1, as MP-2 demonstrates tumor-burden-correlated inhibition that MP-1 lacks, making MP-2 the relevant comparator for immuno-oncology translational research.

• [1] Mikhailova A, Fonina L, Kirilina E, Shanurin S, Gur'yanov S, et al. Peculiarities of immunocorrective effects of the bone marrow regulatory peptides (myelopeptides). Regul Pept. 2003 Jul 15;114(2-3):183-7. doi:10.1016/s0167-0115(03)00123-x. PMID:12832108. View Source
• [2] MedChemExpress. Myelopeptide-2 (MP-2) | Antitumor Agent. Product Datasheet: In Vivo Activity. Accessed 2026. View Source

Myelopeptide-2 Activity Localizes to Early-Stage T-Cell Activation and Low-IL-2R States

The enhancing effect of myelopeptide-2 on IL-2-associated processes was most pronounced at the early stages of cell activation [1]. Specifically, resting T cells stimulated with suboptimum doses of concanavalin A and activated T cells expressing low levels of IL-2 receptor (IL-2R) were most sensitive to myelopeptide-2 action [1]. In contrast, myelopeptide-1 showed no such activity in IL-2-related pathways [1].

Early activation stage sensitivity

Head-to-head

MP-2 most pronounced effect at early activation stages (suboptimum ConA, low IL-2R)
MP-1: No IL-2 pathway activity

Supports stage-specific T-cell activation research

Murine splenocytes; CTLL-2 assay

Evidence Dimension	Sensitivity of T-cell subsets to peptide action based on activation stage and IL-2R expression level
Target Compound Data	Most pronounced effect at early activation stages; sensitive populations: resting T cells with suboptimum ConA stimulation and activated T cells with low IL-2R expression
Comparator Or Baseline	Myelopeptide-1 (MP-1): No activity in IL-2 pathways
Quantified Difference	Qualitative difference in stage-specific sensitivity
Conditions	Murine splenocytes; concanavalin A stimulation; CTLL-2 proliferation assay

Why This Matters

Researchers designing experiments on early T-cell activation kinetics or low-IL-2R states should select MP-2 specifically, as MP-1 offers no activity in this temporal and phenotypic window.

• [1] Svirshchevskaya EV, Belevskaya RG, Roslavtzeva TA, Sapozhnikov AM, Mikhailova AA. Influence of Myelopeptides on IL-1 and IL-2 Activities. Russ J Immunol. 1997 Apr 15;2(1):29-36. PMID:12687052. View Source

Myelopeptide-2 (MP-2) Validated Research and Industrial Application Scenarios

Tumor Immunosuppression Reversal Assays in Hematologic Malignancy Models

MP-2 is specifically validated for use in experimental systems modeling T-cell suppression by leukemia-derived factors. As demonstrated by its ability to abolish HL-60 conditioned medium-induced suppression of T-lymphocyte proliferation and restore CD3/CD4 phenotype in a dose-dependent manner, MP-2 serves as a positive control or investigative agent for studies on tumor-mediated immune evasion in leukemia and related hematologic malignancies [1].

IL-2/IL-2R Pathway Activation Studies in T-Cell Immunology

For research focused on interleukin-2 synthesis and IL-2 receptor expression in T lymphocytes, MP-2 provides a selective tool that stimulates IL-2 production and IL-2-dependent proliferation without affecting IL-1 pathways [2]. This cytokine-specific modulation is particularly relevant for studies on early T-cell activation, suboptimal mitogen responses, and T-cell populations expressing low IL-2R levels, where MP-2 activity is most pronounced [2].

In Vivo Antitumor Efficacy Screening in Syngeneic Tumor Models

MP-2 has demonstrated in vivo antitumor activity in urethane-induced lung tumor mouse models at a dose of 10 μg/kg over 20-50 weeks, with efficacy positively correlated with tumor burden [3][4]. This validates MP-2 as a reference compound for preclinical immuno-oncology studies evaluating T-cell-dependent tumor growth inhibition, particularly in scenarios where tumor burden influences therapeutic response.

Antiviral Immunomodulation Research in Measles Virus Models

MP-2 recovers IL-2 synthesis and IL-2R expression in human T lymphocytes depressed by measles virus [5]. This validated activity supports MP-2 procurement for research on virus-induced immunosuppression and immunomodulatory interventions in paramyxovirus infection models, where restoration of T-cell functionality is a primary experimental endpoint.

Application

Selection Property

Validation Focus

Tumor immunosuppression reversal research (leukemia model)

T-cell recovery in HL-60 conditioned medium model

Proliferation restoration; CD3/CD4 phenotype recovery

IL-2/IL-2R pathway activation studies

IL-2 pathway selectivity over IL-1

IL-2 production; CTLL-2 proliferation

In vivo antitumor screening (syngeneic mouse models)

Tumor-burden-correlated inhibition profile

Tumor incidence delay; growth reduction

Antiviral immunomodulation research (measles virus model)

Measles virus-induced T-cell suppression recovery

IL-2 synthesis; IL-2R expression restoration

• [1] Strelkov LA, Mikhailova AA, Sapozhnikov AM, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996 May;50(3):143-7. doi:10.1016/0165-2478(96)02527-8. PMID:8803611. View Source
• [2] Svirshchevskaya EV, Belevskaya RG, Roslavtzeva TA, Sapozhnikov AM, Mikhailova AA. Influence of Myelopeptides on IL-1 and IL-2 Activities. Russ J Immunol. 1997 Apr 15;2(1):29-36. PMID:12687052. View Source
• [3] Mikhailova A, Fonina L, Kirilina E, Shanurin S, Gur'yanov S, et al. Peculiarities of immunocorrective effects of the bone marrow regulatory peptides (myelopeptides). Regul Pept. 2003 Jul 15;114(2-3):183-7. doi:10.1016/s0167-0115(03)00123-x. PMID:12832108. View Source
• [4] MedChemExpress. Myelopeptide-2 (MP-2) | Antitumor Agent. Product Datasheet: In Vivo Activity. Accessed 2026. View Source
• [5] Mikhailova AA, Belevskaya RG, Kalyuzhnaya M, Fonina LA, Liashenko VA, Petrov RV. Myelopeptide-2 recovers interleukin-2 synthesis and interleukin-2 receptor expression in human T lymphocytes depressed by tumor products or measles virus. J Immunother. 2006 May-Jun;29(3):306-12. doi:10.1097/01.cji.0000188366.84341.c3. PMID:16699373. View Source